![molecular formula C21H15FN2O3 B4763203 N-(3-fluorophenyl)-3-(3-nitrophenyl)-2-phenylacrylamide](/img/structure/B4763203.png)
N-(3-fluorophenyl)-3-(3-nitrophenyl)-2-phenylacrylamide
Overview
Description
N-(3-fluorophenyl)-3-(3-nitrophenyl)-2-phenylacrylamide, also known as FNPA, is a small molecule that has gained attention in the scientific community due to its potential therapeutic applications. FNPA belongs to the class of acrylamide derivatives, which are known for their diverse biological activities.
Scientific Research Applications
N-(3-fluorophenyl)-3-(3-nitrophenyl)-2-phenylacrylamide has been studied extensively for its potential therapeutic applications in various diseases such as cancer, Alzheimer's disease, and epilepsy. This compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In Alzheimer's disease, this compound has been shown to inhibit the aggregation of amyloid beta peptides, which are known to play a crucial role in the pathogenesis of the disease. In epilepsy, this compound has been shown to modulate the activity of ion channels, which are involved in the generation of epileptic seizures.
Mechanism of Action
The exact mechanism of action of N-(3-fluorophenyl)-3-(3-nitrophenyl)-2-phenylacrylamide is not fully understood, but it is believed to involve the modulation of various signaling pathways and ion channels. This compound has been shown to inhibit the activity of various enzymes such as matrix metalloproteinases, which are involved in the breakdown of extracellular matrix proteins. This compound has also been shown to modulate the activity of ion channels such as voltage-gated sodium channels, which are involved in the generation of action potentials in neurons.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that this compound can inhibit the growth of cancer cells, induce apoptosis, and inhibit angiogenesis. In vivo studies have shown that this compound can reduce tumor growth and metastasis in animal models. This compound has also been shown to have neuroprotective effects in animal models of Alzheimer's disease and epilepsy.
Advantages and Limitations for Lab Experiments
N-(3-fluorophenyl)-3-(3-nitrophenyl)-2-phenylacrylamide has several advantages for lab experiments, such as its small molecular weight, ease of synthesis, and diverse biological activities. However, this compound also has some limitations, such as its low solubility in aqueous solutions and its potential toxicity. Therefore, careful consideration should be given to the concentration and duration of exposure to this compound in lab experiments.
Future Directions
N-(3-fluorophenyl)-3-(3-nitrophenyl)-2-phenylacrylamide has shown promising results in various preclinical studies, and further research is needed to fully understand its potential therapeutic applications. Some future directions for research include the optimization of the synthesis method to improve the yield and purity of the product, the development of more soluble analogs of this compound, and the evaluation of its safety and efficacy in clinical trials. This compound also has potential applications in other diseases such as inflammatory disorders, cardiovascular diseases, and infectious diseases, which warrant further investigation.
In conclusion, this compound is a small molecule with diverse biological activities and potential therapeutic applications. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound as a therapeutic agent.
properties
IUPAC Name |
(E)-N-(3-fluorophenyl)-3-(3-nitrophenyl)-2-phenylprop-2-enamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15FN2O3/c22-17-9-5-10-18(14-17)23-21(25)20(16-7-2-1-3-8-16)13-15-6-4-11-19(12-15)24(26)27/h1-14H,(H,23,25)/b20-13+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BEHQEHAYDXYPME-DEDYPNTBSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=CC2=CC(=CC=C2)[N+](=O)[O-])C(=O)NC3=CC(=CC=C3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)/C(=C\C2=CC(=CC=C2)[N+](=O)[O-])/C(=O)NC3=CC(=CC=C3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15FN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.